Cas no 728918-77-2 (2',4'-difluoro-[1,1'-biphenyl]-3-carbaldehyde)

2',4'-Difluoro-[1,1'-biphenyl]-3-carbaldehyde is a fluorinated biphenyl derivative featuring a formyl group at the 3-position and fluorine substituents at the 2' and 4' positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The electron-withdrawing fluorine atoms enhance reactivity and influence the electronic properties of the biphenyl scaffold, making it valuable for cross-coupling reactions and further functionalization. Its well-defined structure and high purity ensure consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its aldehyde functionality, which requires protection from moisture and strong reducing agents.

2',4'-difluoro-[1,1'-biphenyl]-3-carbaldehyde structure

728918-77-2 structure

Product Name:2',4'-difluoro-[1,1'-biphenyl]-3-carbaldehyde

CAS No:728918-77-2

MF:C₁₃H₈F₂O

MW:218.198830604553

MDL:MFCD04117389

CID:559144

PubChem ID:2758261

Update Time:2025-05-24

2',4'-difluoro-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-3-carboxaldehyde,2',4'-difluoro-
- 2',4'-Difluoro-biphenyl-3-carbaldehyde
- 3-(2,4-Difluorophenyl)benzaldehyde
- 3-(2,5-Difluorophenyl)benzaldehyde
- AC1MBXRC
- AG-G-87441
- CTK5D6997
- 2',4'-difluoro-[1,1'-biphenyl]-3-carbaldehyde
- 728918-77-2
- E89775
- NCGC00373931-01
- AKOS010077636
- CS-0194937
- MFCD04117389
- DTXSID50374243
- MDL： MFCD04117389
- Inchi： 1S/C13H8F2O/c14-11-4-5-12(13(15)7-11)10-3-1-2-9(6-10)8-16/h1-8H
- InChI Key： JNUHPVIPVHFTRW-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=CC=C(C=O)C=1)F

Computed Properties

Exact Mass: 218.05432120g/mol
Monoisotopic Mass: 218.05432120g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 17.1Å²

2',4'-difluoro-[1,1'-biphenyl]-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	020801-250mg	2',4'-Difluoro-biphenyl-3-carbaldehyde	728918-77-2		250mg	￡160.00	2022-03-01
Fluorochem	020801-1g	2',4'-Difluoro-biphenyl-3-carbaldehyde	728918-77-2		1g	￡372.00	2022-03-01
Fluorochem	020801-2g	2',4'-Difluoro-biphenyl-3-carbaldehyde	728918-77-2		2g	￡598.00	2022-03-01
abcr	AB516221-500 mg	3-(2,4-Difluorophenyl)benzaldehyde	728918-77-2		500MG	€304.40	2023-04-17
abcr	AB516221-1 g	3-(2,4-Difluorophenyl)benzaldehyde	728918-77-2		1g	€406.20	2023-04-17
abcr	AB516221-5 g	3-(2,4-Difluorophenyl)benzaldehyde	728918-77-2		5g	€1,322.00	2023-04-17
TRC	D458695-10mg	3-(2,4-difluorophenyl)benzaldehyde	728918-77-2		10mg	$ 50.00	2022-06-05
TRC	D458695-50mg	3-(2,4-difluorophenyl)benzaldehyde	728918-77-2		50mg	$ 95.00	2022-06-05
TRC	D458695-100mg	3-(2,4-difluorophenyl)benzaldehyde	728918-77-2		100mg	$ 115.00	2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4219-100MG	2',4'-difluoro-[1,1'-biphenyl]-3-carbaldehyde	728918-77-2	95%	100MG	￥ 594.00	2023-03-17